Cas no 954254-68-3 (4-Chloro-7-methoxy-2,3-dihydro-1h-indole)

• Product Name: 4-Chloro-7-methoxy-2,3-dihydro-1h-indole
• CAS No: 954254-68-3
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 5739357
• PubChem ID: 16792577
• Update Time: 2025-10-22

4-Chloro-7-methoxy-2,3-dihydro-1h-indole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7-methoxy-2,3-dihydro-1H-indole
• 4-Chloro-7-methoxyindoline
• 1H-Indole, 4-chloro-2,3-dihydro-7-methoxy-
• CS-0302987
• EN300-1145564
• 954254-68-3
• AKOS009132645
• 4-Chloro-7-methoxy-2,3-dihydro-1h-indole

• Inchi： 1S/C9H10ClNO/c1-12-8-3-2-7(10)6-4-5-11-9(6)8/h2-3,11H,4-5H2,1H3
• InChI Key： IRORINLLHKWNLM-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Cl)=CC=C2OC)CC1

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 308.5±42.0 °C(Predicted)
• pka: 4.22±0.20(Predicted)

Additional information on 4-Chloro-7-methoxy-2,3-dihydro-1h-indole

4-Chloro-7-methoxy-2,3-dihydro-1H-indole: A Comprehensive Overview

The compound 4-Chloro-7-methoxy-2,3-dihydro-1H-indole, also identified by the CAS number 954254-68-3, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This indole derivative exhibits a unique combination of structural features that make it a valuable compound for both academic research and potential therapeutic applications. In this article, we will delve into the structural characteristics, chemical properties, synthesis methods, and the latest research findings related to this compound.

The molecular structure of 4-Chloro-7-methoxy-2,3-dihydro-1H-indole is characterized by a bicyclic framework consisting of an indole ring system. The indole moiety is a heterocyclic compound composed of a six-membered benzene ring fused to a five-membered pyrrole ring. In this specific compound, the indole system is further modified by the presence of a chlorine atom at the 4-position and a methoxy group at the 7-position. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its biological activity.

Recent studies have highlighted the potential of indole derivatives as promising candidates for drug development. The indole ring system is known for its ability to interact with various biological targets, including enzymes, receptors, and ion channels. The substitution pattern in 4-Chloro-7-methoxy-2,3-dihydro-1H-indole further enhances its pharmacological profile. For instance, the chlorine atom at the 4-position introduces electron-withdrawing effects, which can modulate the molecule's reactivity and binding affinity. Similarly, the methoxy group at the 7-position introduces electron-donating effects, which can stabilize certain conformations of the molecule and enhance its solubility.

The synthesis of 4-Chloro-7-methoxy-2,3-dihydro-1H-indole typically involves multi-step organic reactions. One common approach is to start with an appropriate indole derivative and introduce the substituents through electrophilic aromatic substitution or nucleophilic aromatic substitution reactions. The choice of reaction conditions and reagents is critical to ensure high yields and selectivity. For example, chlorination can be achieved using chlorine gas in the presence of a Lewis acid catalyst, while methylation can be performed using methylating agents such as methyl iodide or methyl bromide.

In terms of chemical properties, 4-Chloro-7-methoxy-2,3-dihydro-1H-indole exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate. Its melting point is around 180°C, making it suitable for various thermal reactions. The compound is also relatively stable under normal storage conditions but may degrade under harsh acidic or basic conditions.

The biological activity of 4-Chloro-7-methoxy-2,3-dihydro-1H-indole has been extensively studied in recent years. Preclinical studies have demonstrated that this compound possesses potent anti-inflammatory and antioxidant properties. For instance, it has been shown to inhibit the production of nitric oxide (NO) and reactive oxygen species (ROS) in activated macrophages. These findings suggest that it could be a potential candidate for treating inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its anti-inflammatory effects, 4-Chloro-7-methoxy-2,3-dihydro-1H-indole has also been investigated for its anticancer activity. Research indicates that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/Akt pathway. Furthermore, it has been found to exhibit synergistic effects when combined with conventional chemotherapy drugs, enhancing their efficacy while reducing side effects.

The pharmacokinetic profile of 4-Chloro-7-methoxy-2,3-dihydro-1H-indole has also been evaluated in animal models. Studies suggest that it has moderate bioavailability following oral administration and exhibits favorable distribution properties across various tissues. However, further research is needed to optimize its pharmacokinetic parameters for clinical use.

In conclusion, 4-Chloro-7-methoxy-2,3-dihydro-H-indole, with its unique structural features and promising biological activities